![molecular formula C17H21N3O4S3 B2384179 N-[4-(2-ethylsulfonyl-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl)phenyl]ethanesulfonamide CAS No. 851781-94-7](/img/structure/B2384179.png)
N-[4-(2-ethylsulfonyl-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl)phenyl]ethanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[4-(2-ethylsulfonyl-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl)phenyl]ethanesulfonamide is a useful research compound. Its molecular formula is C17H21N3O4S3 and its molecular weight is 427.55. The purity is usually 95%.
BenchChem offers high-quality N-[4-(2-ethylsulfonyl-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl)phenyl]ethanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[4-(2-ethylsulfonyl-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl)phenyl]ethanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Potential Therapeutic Applications
The compound is a part of a broader category of chemical compounds with varied potential applications in therapeutic and pharmacological research. Although the specific compound was not directly identified in the search, related sulfonamide compounds have been explored for their multifaceted biological activities. For instance, sulfonamides derived from celecoxib have demonstrated a range of activities including anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV effects. These compounds were synthesized and evaluated for their potential therapeutic applications, showing promise as novel agents in treating various conditions without causing significant tissue damage in liver, kidney, colon, and brain compared to controls or celecoxib itself (Ş. Küçükgüzel et al., 2013).
Antiviral and Anticancer Properties
Further research into N-arylsulfonyl derivatives has identified compounds with significant inhibitory effects on HIV-1 replication, highlighting their potential as antiviral agents. These findings suggest that structural analogs of the compound might also possess notable antiviral properties, offering a new avenue for the development of antiviral therapies (Zhiping Che et al., 2015).
Antimicrobial Activity
The synthesis of novel sulfonamide compounds has also shown antimicrobial activity, indicating their potential use in combating bacterial and fungal infections. This research paves the way for the development of new antimicrobial agents that could be effective against a range of pathogens, potentially including those related to the compound (Nikulsinh Sarvaiya et al., 2019).
Enzyme Inhibition and Potential for Cancer Therapy
Compounds with sulfonamide moieties have been identified as effective inhibitors of certain human enzymes, suggesting their utility in the development of enzyme-targeted therapies. These findings underscore the potential of sulfonamide derivatives in cancer therapy, where they could be used to target specific enzymes involved in cancer cell proliferation and survival (H. Gul et al., 2018).
properties
IUPAC Name |
N-[4-(2-ethylsulfonyl-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl)phenyl]ethanesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O4S3/c1-3-26(21,22)19-14-9-7-13(8-10-14)15-12-16(17-6-5-11-25-17)20(18-15)27(23,24)4-2/h5-11,16,19H,3-4,12H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBAZFRPDHIPUDD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)NC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CS3)S(=O)(=O)CC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O4S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(2-ethylsulfonyl-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl)phenyl]ethanesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.